Cas no 2306272-18-2 (2-methoxy-6-azaspiro[3.5]nonane;hydrochloride)

• Product Name: 2-methoxy-6-azaspiro[3.5]nonane;hydrochloride
• CAS No: 2306272-18-2
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• CID: 5107647
• Update Time: 2026-03-03

2-methoxy-6-azaspiro[3.5]nonane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Azaspiro[3.5]nonane, 2-methoxy-, hydrochloride (1:1)
• 2-methoxy-6-azaspiro[3.5]nonane;hydrochloride

• Inchi： 1S/C9H17NO.ClH/c1-11-8-5-9(6-8)3-2-4-10-7-9;/h8,10H,2-7H2,1H3;1H
• InChI Key： LHVIDGYPIRAJEI-UHFFFAOYSA-N
• SMILES： O(C1CC2(CNCCC2)C1)C.Cl

Additional information on 2-methoxy-6-azaspiro[3.5]nonane;hydrochloride

Introduction to 2-methoxy-6-azaspiro[3.5]nonane;hydrochloride (CAS No: 2306272-18-2)

2-methoxy-6-azaspiro[3.5]nonane;hydrochloride, identified by its CAS number 2306272-18-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic azabenzene derivative has garnered attention due to its unique structural features and potential biological activities. The presence of both a methoxy group and an azaspiro structure suggests a complex interplay of electronic and steric effects, which may contribute to its pharmacological properties.

The spirocyclic core of 2-methoxy-6-azaspiro[3.5]nonane;hydrochloride introduces a rigid framework that can influence the compound's interactions with biological targets. Spirocyclic compounds are known for their stability and binding affinity, making them valuable scaffolds in drug design. The azaspiro structure, in particular, has been explored for its potential in modulating enzyme activity and receptor binding. Recent studies have highlighted the importance of spirocyclic compounds in developing treatments for neurological disorders, inflammation, and cancer.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, which are critical factors in pharmaceutical development. Solubility plays a pivotal role in drug absorption and distribution within the body, and the hydrochloride form often improves these characteristics. This makes 2-methoxy-6-azaspiro[3.5]nonane;hydrochloride a promising candidate for further investigation in preclinical and clinical studies.

Recent advancements in computational chemistry have enabled the detailed analysis of molecular interactions, providing insights into the binding mechanisms of 2-methoxy-6-azaspiro[3.5]nonane;hydrochloride with biological targets. Molecular docking studies have suggested that this compound may interact with various enzymes and receptors, including those involved in pain signaling, neurotransmitter release, and cell proliferation. These interactions could underpin its potential therapeutic applications.

In the realm of medicinal chemistry, the structural diversity of heterocyclic compounds like 2-methoxy-6-azaspiro[3.5]nonane;hydrochloride offers a rich palette for designing novel therapeutic agents. The methoxy group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific biological activities. For instance, modifications at this position could enhance selectivity or improve metabolic stability.

The azaspiro scaffold is particularly intriguing due to its ability to mimic natural products and bioactive molecules. This structural motif has been leveraged in the development of drugs targeting complex diseases such as Alzheimer's disease and cancer. The rigid spirocyclic core helps maintain the conformational integrity of the molecule, which is essential for effective binding to biological targets.

Current research is exploring the pharmacokinetic profile of 2-methoxy-6-azaspiro[3.5]nonane;hydrochloride to optimize its delivery and efficacy. Pharmacokinetic studies are crucial for understanding how a drug is absorbed, distributed, metabolized, and excreted by the body. By refining these parameters, researchers can enhance the compound's therapeutic potential and reduce side effects.

The synthesis of 2-methoxy-6-azaspiro[3.5]nonane;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that the final product meets pharmaceutical standards. Techniques such as transition metal catalysis and asymmetric synthesis have been particularly useful in constructing complex spirocyclic structures.

One of the most exciting aspects of 2-methoxy-6-azaspiro[3.5]nonane;hydrochloride is its potential in modulating inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. By targeting key inflammatory mediators, this compound could offer new therapeutic strategies for managing these conditions.

Another area of interest is the compound's interaction with neurotransmitter systems. Neurological disorders such as depression, anxiety, and neurodegenerative diseases are major health challenges worldwide. The ability of 2-methoxy-6-azaspiro[3.5]nonane;hydrochloride to interact with neurotransmitter receptors suggests that it may have an impact on these conditions.

The hydrochloride form of this compound also presents advantages in formulation development. Salts can improve drug solubility and stability, making them more suitable for oral administration or other routes of delivery. This flexibility is essential for developing patient-friendly medications that can be easily integrated into treatment regimens.

Future studies will likely focus on elucidating the mechanism of action of 2-methoxy-6-azaspiro[3.5]nonane;hydrochloride at a molecular level. Understanding how this compound interacts with its biological targets will provide critical insights into its therapeutic potential and guide further development efforts.

The integration of high-throughput screening technologies with computational modeling has accelerated the discovery process for novel bioactive compounds like 2-methoxy-6-azaspiro[3.5]nonane;hydrochloride. These technologies allow researchers to rapidly test thousands of compounds against various biological targets, identifying promising candidates for further investigation.

In conclusion, 2-methoxy-6-azaspiro[3.5]nonane;hydrochloride (CAS No: 2306272-18-2) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas。 Its unique structural features、biological activities、and favorable pharmacokinetic properties make it a compelling candidate for further research。 As our understanding of molecular interactions continues to evolve，compounds like this one will play an increasingly important role in addressing global health challenges。